Cas no 854248-46-7 (2-(4-methoxyphenyl)sulfonylethanamine)

• Product Name: 2-(4-methoxyphenyl)sulfonylethanamine
• CAS No: 854248-46-7
• MF: C₉H₁₃NO₃S
• MW: 215.269421339035
• MDL: MFCD09743331
• CID: 1837838
• PubChem ID: 16644604
• Update Time: 2025-10-10

2-(4-methoxyphenyl)sulfonylethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(4-METHOXY-BENZENESULFONYL)-ETHYLAMINE
• ETHANAMINE,2-[(4-METHOXYPHENYL)SULFONYL]-
• 2-(4-methoxyphenyl)sulfonylethanamine
• 2-((4-Methoxyphenyl)sulfonyl)ethan-1-amine
• A1-05630
• 854248-46-7
• EN300-242043
• STK693844
• DB-291858
• CHEMBL4946021
• AKOS000193467
• 2-(4-methoxybenzenesulfonyl)ethan-1-amine
• 2-((4-Methoxyphenyl)sulfonyl)ethanamine
• BBL012818
• 2-[(4-methoxyphenyl)sulfonyl]ethanamine
• CS-0302880

• MDL： MFCD09743331
• Inchi： 1S/C9H13NO3S/c1-13-8-2-4-9(5-3-8)14(11,12)7-6-10/h2-5H,6-7,10H2,1H3
• InChI Key： QFEHAAZKPDZYLG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(CCN)(=O)=O

Computed Properties

• Exact Mass: 215.06161445g/mol
• Monoisotopic Mass: 215.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 77.8Ų

Additional information on 2-(4-methoxyphenyl)sulfonylethanamine

Comprehensive Overview of 2-(4-Methoxyphenyl)sulfonylethanamine (CAS No. 854248-46-7): Properties, Applications, and Industry Insights

2-(4-Methoxyphenyl)sulfonylethanamine (CAS No. 854248-46-7) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. The compound belongs to the class of sulfonylethanamine derivatives, characterized by a sulfonyl group linked to an ethanamine backbone and a 4-methoxyphenyl substituent. This combination imparts distinct physicochemical properties, making it valuable for applications in drug discovery, material science, and agrochemical formulations.

In recent years, the demand for sulfonamide-based compounds like 2-(4-methoxyphenyl)sulfonylethanamine has surged, driven by their versatility in medicinal chemistry. Researchers highlight its potential as a building block for bioactive molecules, particularly in designing enzyme inhibitors or receptor modulators. The methoxy group enhances solubility and metabolic stability, addressing common challenges in pharmacokinetic optimization—a topic frequently searched in AI-driven drug development forums.

From a synthetic perspective, CAS No. 854248-46-7 is often explored for its efficient scalability and compatibility with green chemistry principles. Industry trends emphasize sustainable synthesis, and this compound’s modular structure allows for minimal waste generation—a key concern among environmentally conscious manufacturers. Analytical techniques such as HPLC and NMR are routinely employed to verify its purity, ensuring compliance with stringent regulatory standards like ICH Q7.

The compound’s thermal stability and compatibility with polymer matrices have also sparked interest in advanced material applications. For instance, its incorporation into epoxy resins or coatings can improve mechanical strength and corrosion resistance—an area trending in nanotechnology discussions. Users searching for "high-performance additives for composites" often encounter derivatives of sulfonylethanamine as viable candidates.

Safety profiles of 2-(4-methoxyphenyl)sulfonylethanamine are well-documented, with studies confirming low acute toxicity under standard handling conditions. This aligns with the growing market preference for non-hazardous chemical alternatives, a frequent query in occupational health forums. Proper storage recommendations include protection from moisture and prolonged UV exposure to maintain stability.

In summary, 854248-46-7 represents a multifaceted compound bridging gaps between academia and industry. Its relevance to drug design, material innovation, and sustainable chemistry positions it as a compound of enduring scientific and commercial value. Future research may further unlock its potential in emerging fields such as bioconjugation or catalysis, answering user queries about next-generation chemical tools.